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Compound of Interest

Compound Name: 1,1,2-Trichloroethane

Cat. No.: B165190

Essential protocols for the safe handling, storage, and disposal of 1,1,2-Trichloroethane are
critical for ensuring laboratory safety and regulatory compliance. This guide provides
immediate, actionable information for researchers, scientists, and drug development
professionals.

1,1,2-Trichloroethane is a colorless, sweet-smelling liquid utilized as a solvent and chemical
intermediate.[1] However, it poses significant health risks, including irritation to the skin, eyes,
and respiratory system.[1][2][3] It is also suspected of causing cancer.[4][5] Therefore, strict
adherence to safety protocols is paramount.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against exposure to
1,1,2-Trichloroethane. Below is a summary of recommended PPE.
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PPE Category

Specification

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves.[4] Viton™ is a

recommended material.[1]

Prevents skin contact, which
can cause irritation and

absorption of the chemical.[1]

Eye and Face Protection

Wear splash-resistant safety

goggles with a faceshield.

Protects against splashes that
can cause serious eye

irritation.[4]

Skin and Body Protection

Wear appropriate chemical-
resistant clothing to prevent
skin exposure.[6]
Recommended materials
include Tychem® CSM, BR,
and TK.[1]

Minimizes the risk of skin
contact and contamination of

personal clothing.[1][6]

Respiratory Protection

A NIOSH-approved respirator
is required. The specific type
depends on the potential
exposure concentration.
Options include an air-purifying
respirator with an organic
vapor canister or a supplied-air
respirator. For concentrations
above the NIOSH REL, a self-
contained breathing apparatus
(SCBA) is necessary.[3]

Protects against inhalation of
harmful vapors, which can
irritate the respiratory tract and

cause systemic toxic effects.[1]

[4]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 1,1,2-Trichloroethane is essential to maintain a safe

laboratory environment.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4]
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o Ensure that an emergency eye wash fountain and quick drench shower are immediately
accessible.[2]

o Remove all sources of ignition, as 1,1,2-Trichloroethane has a slight fire hazard.[6]

e Handling the Chemical:
o Avoid all personal contact, including inhalation and skin and eye contact.[6]
o Do not eat, drink, or smoke in areas where 1,1,2-Trichloroethane is handled.[4]
o Use explosion-proof equipment if there is a risk of vapor accumulation.[7]
e Storage:
o Store in a cool, dry, well-ventilated area away from heat and ignition sources.
o Keep containers tightly closed.[4]

o Store separately from incompatible substances such as strong oxidizers, strong caustics,
and chemically-active metals (e.g., aluminum, magnesium, sodium, potassium).[2] Do not
use aluminum or galvanized containers.[6]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and correct action is crucial.

» Small Spills: Absorb with sand or other non-combustible material and place in a suitable
container for disposal.

o Large Spills: Evacuate the area and deny entry. Dike the spill for later disposal.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and large amounts of water for at least 15-20 minutes.

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial
respiration.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give 1 or 2 glasses of water
to dilute the chemical.[8] Seek immediate medical attention.

Disposal Plan

1,1,2-Trichloroethane is classified as a hazardous waste and must be disposed of according

to strict regulations.

o Waste Identification: This chemical is listed by the EPA as a hazardous waste with the
number U227.

o Disposal Method: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.[5] Approved disposal methods typically include
incineration at a licensed hazardous waste facility.[9] Do not allow the product to reach the
sewage system.[5]

o Container Disposal: Puncture and destroy containers to prevent reuse before disposal at an
authorized landfill.[6]

Operational Workflow for Handling 1,1,2-Trichloroethane
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Caption: Logical workflow for the safe handling of 1,1,2-Trichloroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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